Cas no 57248-21-2 (Methanone, (2-bromophenyl)(2,5-dibromo-3-thienyl)-)

Methanone, (2-bromophenyl)(2,5-dibromo-3-thienyl)- structure
57248-21-2 structure
Product Name:Methanone, (2-bromophenyl)(2,5-dibromo-3-thienyl)-
CAS No:57248-21-2
MF:C11H5Br3OS
MW:424.933799505234
CID:346016
PubChem ID:43344987
Update Time:2025-04-19

Methanone, (2-bromophenyl)(2,5-dibromo-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (2-bromophenyl)(2,5-dibromo-3-thienyl)-
    • (2-bromophenyl)-(2,5-dibromothiophen-3-yl)methanone
    • 57248-21-2
    • SCHEMBL11835943
    • DTXSID60655893
    • (2-Bromophenyl)(2,5-dibromothiophen-3-yl)methanone
    • Inchi: 1S/C11H5Br3OS/c12-8-4-2-1-3-6(8)10(15)7-5-9(13)16-11(7)14/h1-5H
    • InChI Key: FSVSUIYTLLZHDI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C(C1=C(SC(=C1)Br)Br)=O

Computed Properties

  • Exact Mass: 421.76105
  • Monoisotopic Mass: 421.761
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.3A^2
  • XLogP3: 5.7

Experimental Properties

  • PSA: 17.07
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